pKa Lowering by α-Fluorination
The α-fluoro substituent on the acetic acid side chain exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa relative to the non-fluorinated 2-(1-ethyl-1H-1,2,3-triazol-5-yl)acetic acid. A systematic study of saturated (hetero)cyclic α-fluoro carboxylic acids by Panish et al. (2024) measured pKa decreases of 1.3–2.4 units attributable solely to the single α-fluorine substituent [1]. As a reference point, the pKa of fluoroacetic acid (CH₂FCOOH) is 2.586, compared to acetic acid at 4.76—a Δ of approximately 2.17 units driven by the same α-fluoro effect [2]. By direct extrapolation, the target compound is expected to exhibit a pKa in the range of approximately 1.5–2.7, compared to an estimated 3.5–4.0 for the non-fluorinated analog.
| Evidence Dimension | Acidic dissociation constant (pKa) of the carboxylic acid group |
|---|---|
| Target Compound Data | Estimated pKa ~1.5–2.7 (based on α-fluoro carboxylic acid SAR and fluoroacetic acid reference pKa 2.586) |
| Comparator Or Baseline | 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)acetic acid (CAS 1267322-91-7), estimated pKa ~3.5–4.0, and acetic acid pKa 4.76 |
| Quantified Difference | ΔpKa = −1.3 to −2.4 units (α-fluorination effect); ΔpKa ≈ −2.17 units for the fluoroacetic acid vs. acetic acid reference pair |
| Conditions | Measured pKa values from potentiometric titration in aqueous medium for α-fluoro carboxylic acid series (Panish et al. 2024); fluoroacetic acid pKa at 25 °C |
Why This Matters
A lower pKa shifts the ionization equilibrium toward the carboxylate form at physiological pH (~7.4), which can enhance aqueous solubility of salt forms, alter membrane permeation, and modify target binding electrostatics—factors that directly impact the suitability of derived amide conjugates or prodrugs in medicinal chemistry programs.
- [1] Panish, R. et al. Acidity of Saturated (Hetero)cyclic α-Fluoro Carboxylic Acids and Lipophilicity of Their Amide Derivatives. J. Fluorine Chem. 2024, 110279. DOI: 10.1016/j.jfluchem.2024.110279. View Source
- [2] Wikipedia. Fluoroacetic Acid. pKa = 2.586. https://en.wikipedia.org/wiki/Fluoroacetic_acid. View Source
